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Compound of Interest

Compound Name: TIM-063

Cat. No.: B12406557 Get Quote

These application notes provide detailed protocols for utilizing TIM-063 and its derivatives in

kinase assays. TIM-063 is a potent, cell-permeable, and ATP-competitive inhibitor of

Ca2+/calmodulin-dependent protein kinase kinase (CaMKK). It serves as a valuable tool for

studying CaMKK-mediated signaling pathways. Furthermore, TIM-063 has been identified as a

moderate inhibitor of AP2-associated protein kinase 1 (AAK1), and its derivative, TIM-098a, is a

more potent and selective AAK1 inhibitor.

Data Presentation
The inhibitory activities of TIM-063 and its derivative TIM-098a against their primary targets and

off-targets are summarized in the table below. This data is crucial for designing experiments

and interpreting results.
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Compound
Target
Kinase

Assay Type
IC50 Value
(µM)

Ki Value
(µM)

Reference

TIM-063 CaMKKα In Vitro 0.63 0.35 [1][2]

CaMKKβ In Vitro 0.96 0.2 [1][2]

AAK1 In Vitro 8.51 - [3][4][5]

TIM-098a AAK1 In Vitro 0.24 - [3][4][5][6]

AAK1 Cellular 0.87 - [3][4][5][6]

CaMKKα/β In Vitro

No significant

inhibition up

to 2.6 µM

- [3][6]

Signaling Pathways
To understand the context in which TIM-063 and its analogs operate, it is essential to visualize

their target signaling pathways.
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CaMKK Signaling Pathway and Inhibition by TIM-063.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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